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Compound Focus: Irdye 700DX

CAS No.: 916821-46-0

Cat. No.: S9106197

Spectral & Fluorescence Properties of IRDye 700DX

IRDye 700DX is a near-infrared (NIR) silicon-phthalocyanine dye known for its high photostability and

fluorescence intensity. The table below summarizes its core spectral characteristics [1] [2] [3].

Property Value Conditions | Notes

Excitation Maximum 689 nm [2] Also reported as 680-685 nm in different
(Absorption Max) solvents [3].

Emission Maximum 699 nm [2] Also reported as 705 nm in water [3].
Stokes Shift 10 nm [2] 20 nm reported in water [3].

Extinction Coefficient 170,000 M-1cm-1 [3] In methanol and water.

Molecular Weight 1954.22 g/mol [1] [4] Formula: C74H96N12Na4027S6Si3 [1] [4].

Fluorescence Quantum 0.12 + 0.02 (unbound in Can be significantly modulated by interactions
Yield agueous solution) [4] with serum proteins [4].
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Experimental Protocols and Applications

IRDye 700DX is versatile and can be used in various experimental contexts, from protein conjugation to

fixed-cell labeling.

Protein Conjugation via NHS Ester

The NHS ester form of IRDye 700DX reacts with primary amines (e.g., on lysine residues) on proteins.

Below is a generalized protocol for conjugating the dye to an antibody like Panitumumab [4] [5].

Grepare IRDye 700DX NHS Estea G’repare Antibody SolutiorD
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General workflow for NHS ester-based protein conjugation.

e Step 1: Prepare Dye Stock: Dissolve IRDye 700DX NHS ester in anhydrous DMSO to prepare a
stock solution (e.g., 1 mg/mL) [6] [4].

e Step 2: Prepare Antibody: Dialyze the antibody (e.g., Panitumumab) into a conjugation buffer (e.g.,
PBS, pH 8.5) to ensure the presence of free primary amines [4].

¢ Step 3: Conjugation Reaction: Add the dye stock solution to the antibody solution. The molar ratio
of dye-to-antibody is typically optimized between 5:1 and 20:1. Incubate the mixture for several hours
at room temperature [4].
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e Step 4: Purification: Remove unreacted dye from the conjugate using a size-exclusion
chromatography column (e.g., PD-10 desalting column) or dialysis [7] [4].

e Step 5: Characterization: Confirm the conjugation success by measuring the absorbance at 689 nm
and using standard protein concentration assays to determine the dye-to-protein ratio [4].

Fixed-Cell Labeling for Normalization

IRDye 700DX NHS ester can covalently label cellular proteins in fixed and permeabilized cells for assays

like In-Cell Western, providing a method to normalize for cell number [6].

G‘ix and Permeabilize Cells)

Grepare Dye Working SolutiorD
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Key steps for labeling fixed cells with IRDye 700DX NHS ester.

e Cell Fixation and Permeabilization: Culture and treat cells in a 96-well microplate. Fix with 3.7%
formaldehyde in PBS for 20 minutes at room temperature. Permeabilize cells by washing five times
with PBS containing 0.1% Triton X-100 [6].

e Dye Solution Preparation: Prepare a highly diluted working solution of IRDye 700DX NHS ester
(e.g., 0.02-0.1 pg/mL) in PBS [6].

e Labeling: Add the dye solution to the fixed and permeabilized cells. Incubate for 30 minutes at room
temperature, protected from light [6].
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e Washing and Imaging: Wash the cells 3-5 times with PBS to remove unreacted dye. The cells are
now ready for fluorescence imaging on systems like the LI-COR Odyssey. This method offers a wide
linear detection range from approximately 200 to 200,000 cells per well [6].

Research Applications and Context

¢ Primary Use in Photoimmunotherapy (PIT): When conjugated to a tumor-targeting antibody (like
Panitumumab or Miltuximab) and illuminated with 690 nm light, IRDye 700DX acts as a potent
photosensitizer. It generates reactive oxygen species, leading to rapid, selective necrotic cell death in
cancer cells [4] [5].

¢ Paired-Agent Imaging (PAI): IRDye 700DX has been investigated as a non-targeted control agent to
help correct for non-specific uptake and tissue optical properties. However, one study found that
IRDye 680LT demonstrated more closely matched pharmacokinetics with the targeted agent ABY-029
and superior performance in PAI [7].

e Considerations for Use: The fluorescence quantum yield of IRDye 700DX is highly dependent on its
molecular environment. Be aware that its signal can be significantly influenced by interactions with
serum proteins, which can alter its brightness in biological experiments [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [IRDye 700DX spectral absorption and fluorescence yield].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b9106197#irdye-

700dx-spectral-absorption-and-fluorescence-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/products/b9106197#irdye-700dx-spectral-absorption-and-fluorescence-yield
https://www.smolecule.com/products/b9106197#irdye-700dx-spectral-absorption-and-fluorescence-yield
https://www.smolecule.com/products/b9106197#irdye-700dx-spectral-absorption-and-fluorescence-yield
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s9106197?utm_src=pdf-bulk
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

